Cas no 1215975-15-7 (1-(4-n-Propylphenyl)-1-propanol)

• Product Name: 1-(4-n-Propylphenyl)-1-propanol
• CAS No: 1215975-15-7
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• MDL: MFCD11521232
• CID: 5177259
• Update Time: 2026-03-05

1-(4-n-Propylphenyl)-1-propanol Chemical and Physical Properties

Names and Identifiers

• 1-(4-n-Propylphenyl)-1-propanol
• 1-(4-Propylphenyl)-1-propanol
• J3.645.670A
• 1-(4-propylphenyl)propan-1-ol

• MDL： MFCD11521232
• Inchi： 1S/C12H18O/c1-3-5-10-6-8-11(9-7-10)12(13)4-2/h6-9,12-13H,3-5H2,1-2H3
• InChI Key： FJQGKCRAZXIDNI-UHFFFAOYSA-N
• SMILES： OC(CC)C1C=CC(=CC=1)CCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 125
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(4-n-Propylphenyl)-1-propanol

1-(4-n-Propylphenyl)-1-propanol (CAS No. 1215975-15-7): An Overview of a Versatile Compound in Chemical and Pharmaceutical Research

1-(4-n-Propylphenyl)-1-propanol (CAS No. 1215975-15-7) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its aromatic and aliphatic functionalities, which contribute to its diverse reactivity and utility.

The chemical structure of 1-(4-n-Propylphenyl)-1-propanol consists of a phenyl ring substituted with an n-propyl group at the para position, and a propanol moiety attached to the phenyl ring. This configuration imparts specific physical and chemical properties that make it a valuable intermediate in the synthesis of more complex molecules. The compound is typically synthesized through a multi-step process involving Grignard reactions, alkylation, and reduction steps.

In the realm of pharmaceutical research, 1-(4-n-Propylphenyl)-1-propanol has shown promise as a precursor for the development of novel drugs. Recent studies have explored its potential as a building block for compounds with anti-inflammatory, analgesic, and neuroprotective properties. For instance, a 2022 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-(4-n-Propylphenyl)-1-propanol exhibited potent anti-inflammatory activity in both in vitro and in vivo models. The researchers found that these derivatives effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting their potential use in treating inflammatory diseases.

Beyond its pharmaceutical applications, 1-(4-n-Propylphenyl)-1-propanol has also been investigated for its role in materials science. Its unique combination of aromatic and aliphatic functionalities makes it an attractive candidate for the synthesis of advanced polymers and coatings. A 2023 study published in the Journal of Polymer Science reported the successful use of 1-(4-n-Propylphenyl)-1-propanol as a monomer in the preparation of high-performance polyurethanes. The resulting polymers exhibited excellent mechanical properties and thermal stability, making them suitable for applications in automotive and aerospace industries.

The physical properties of 1-(4-n-Propylphenyl)-1-propanol, such as its boiling point, melting point, and solubility, are crucial for understanding its behavior in different environments. It is a colorless liquid at room temperature with a boiling point around 230°C and a melting point around -30°C. The compound is moderately soluble in water but exhibits high solubility in organic solvents such as ethanol and acetone. These properties make it easy to handle and process in laboratory settings.

Safety considerations are an essential aspect when working with any chemical compound. While 1-(4-n-Propylphenyl)-1-propanol is generally considered safe under proper handling conditions, it is important to follow standard laboratory safety protocols to minimize risks. This includes wearing appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as ensuring adequate ventilation in the workspace.

In conclusion, 1-(4-n-Propylphenyl)-1-propanol (CAS No. 1215975-15-7) is a versatile compound with a wide range of applications in chemical and pharmaceutical research. Its unique chemical structure and physical properties make it an attractive candidate for the development of novel drugs and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.